- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 19037-72-0 (Cyclopentene,4,4-dimethyl-)
Cyclopentene,4,4-dimethyl- structure
Product Name:Cyclopentene,4,4-dimethyl-
Cyclopentene,4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentene,4,4-dimethyl-
- 4,4-Dimethylcyclopentene
- Einecs 242-770-2
- 4,4-Dimethyl-1-cyclopentene
- Cyclopentene, 4,4-dimethyl-
- LKXAUCPURVBMRN-UHFFFAOYSA-N
- 4,4-Dimethyl-1-cyclopentene #
- 19037-72-0
- DTXSID00172519
- SY349650
- MFCD30081294
- NS00026222
-
- Inchi: 1S/C7H12/c1-7(2)5-3-4-6-7/h3-4H,5-6H2,1-2H3
- InChI Key: LKXAUCPURVBMRN-UHFFFAOYSA-N
- SMILES: C1(C)(C)CC=CC1
Computed Properties
- Exact Mass: 96.09396
- Monoisotopic Mass: 96.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 78.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.7660
- Melting Point: -108.93°C (estimate)
- Boiling Point: 99.75°C (estimate)
- Flash Point: °C
- Refractive Index: 1.4200
- PSA: 0
Cyclopentene,4,4-dimethyl- Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cyclopentene,4,4-dimethyl- Raw materials
Cyclopentene,4,4-dimethyl- Preparation Products
- 1,3-DIETHYLBENZENE (141-93-5)
- Cyclooctene (931-88-4)
- Ethylidenecyclopentane (2146-37-4)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- Cyclobutene, 3,3-dimethyl- (16327-38-1)
- 1,7-Dimethylnaphthalene (575-37-1)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- 2-BUTENE (624-64-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 7H-Benzocycloheptene (264-09-5)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- cis-4-Methyl-2-pentene (691-38-3)
- 4-Methylindan (824-22-6)
Cyclopentene,4,4-dimethyl- Related Literature
-
1. An extremely short synthesis of hirsuteneMasahiko Iyoda,Takahiro Kushida,Sumiko Kitami,Masaji Oda J. Chem. Soc. Chem. Commun. 1986 1049
-
3. Synthesis and photoreaction of tricyclo[5.2.2.0?2,6]undecanes in the excited singlet (1 S??) state: a novel and stereospecific route to protoilludanoids
-
Santhosh Kumar Chittimalla,Hui-Yi Shiao,Chun-Chen Liao Org. Biomol. Chem. 2006 4 2267
-
5. A regioselective and stereospecific synthesis of allylsilanes from secondary allylic alcohol derivativesIan Fleming,Dick Higgins,Nicholas J. Lawrence,Andrew P. Thomas J. Chem. Soc. Perkin Trans. 1 1992 3331
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